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Compound of Interest

Compound Name: 2,5-Diaminotoluene sulfate

CAS No.: 615-50-9

Cat. No.: B150880

Get Quote

This technical guide provides an in-depth overview of the chemical properties of 2,5-
diaminotoluene sulfate, with a focus on its molecular characteristics. This document is

intended for researchers, scientists, and professionals in drug development and chemical

manufacturing who require detailed information on this compound.

Chemical Identity and Properties
2,5-Diaminotoluene sulfate is an organic sulfate salt.[1][2] It is formed when 2,5-

diaminotoluene is combined with one molar equivalent of sulfuric acid.[1][2] This compound

typically appears as a light tan to light purple or grey-to-white powder.[2][3][4] It serves as a

primary intermediate in the formulation of various permanent hair dyes.[1][3][5]

The molecular formula and weight of 2,5-diaminotoluene sulfate are summarized in the table

below for easy reference.
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Parameter Value Source

Molecular Formula C₇H₁₂N₂O₄S [3][6][7][8][9]

Alternate Molecular Formula C₇H₁₀N₂.H₂SO₄ [2]

Molecular Weight 220.25 g/mol [2][5][7]

Applications and Mechanisms
The primary application of 2,5-diaminotoluene sulfate is as an ingredient in permanent hair

coloring products.[3][5] In this context, it functions as an oxidative hair dye intermediate. The

process involves a chemical reaction with an oxidizing agent, typically hydrogen peroxide, and

other coupler compounds to form colorants that penetrate the hair shaft, resulting in a change

of hair color.[5]

The following diagram illustrates the simplified workflow of the chemical reaction in permanent

hair dyeing involving 2,5-diaminotoluene sulfate.
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Caption: Simplified workflow of the oxidative hair dyeing process.

Experimental Protocols
Detailed experimental protocols for the synthesis or analysis of 2,5-diaminotoluene sulfate
are not extensively detailed in the provided search results. However, based on the information

available, certain analytical techniques are referenced.
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The purity of 2,5-diaminotoluene sulfate is often determined using High-Performance Liquid

Chromatography (HPLC). Commercial specifications for this chemical typically require a

minimum purity of 99%.[5][7]

A general workflow for purity analysis by HPLC would involve:

Standard Preparation: A standard solution of 2,5-diaminotoluene sulfate with a known

concentration is prepared in a suitable solvent.

Sample Preparation: A sample of the batch to be tested is accurately weighed and dissolved

in the same solvent to a known concentration.

Chromatographic Separation: Both the standard and sample solutions are injected into an

HPLC system equipped with an appropriate column (e.g., a C18 reversed-phase column). A

mobile phase is used to separate the components of the sample.

Detection: A detector, typically a UV detector, is used to measure the absorbance of the

eluting components.

Quantification: The purity of the sample is calculated by comparing the peak area of the 2,5-
diaminotoluene sulfate in the sample chromatogram to the peak area of the standard.

The following diagram outlines a logical workflow for the quality control of 2,5-diaminotoluene
sulfate.
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Caption: A logical workflow for the synthesis and quality control of 2,5-diaminotoluene sulfate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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